N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide

• IUPAC Name: N-(4-fluorophenyl)phenanthro[9,10-b]quinoxaline-11-carboxamide
• InChI: InChI=1S/C27H16FN3O/c28-17-10-12-18(13-11-17)29-27(32)16-9-14-23-24(15-16)31-26-22-8-4-2-6-20(22)19-5-1-3-7-21(19)25(26)30-23/h1-15H,(H,29,32)
• InChI Key: MEQVVKZOQVQQOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C4=NC5=C(C=CC(=C5)C(=O)NC6=CC=C(C=C6)F)N=C24
• Molecular Formula: C27H16FN3O
• Molecular Weight: 417.4 g/mol

Description

N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide, also known as FPBA, is a heterocyclic compound that belongs to the class of phenazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including material science, organic chemistry, and medicinal chemistry.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide is not fully understood. However, it is believed to interact with DNA and RNA through intercalation, which is the insertion of the molecule between the base pairs of DNA or RNA. This interaction can lead to the inhibition of DNA replication and transcription, which can ultimately lead to cell death.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide has been shown to exhibit various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating the caspase cascade. Additionally, N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide has been shown to inhibit the proliferation of cancer cells by inducing G1 cell cycle arrest. Furthermore, N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide has been reported to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide has several advantages for lab experiments. It is stable under normal laboratory conditions and can be easily synthesized in large quantities. Additionally, N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide is highly fluorescent, making it a useful tool for fluorescence-based assays. However, N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide also has some limitations. It is relatively insoluble in water, which can limit its use in aqueous environments. Additionally, N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide can exhibit non-specific binding to proteins, which can lead to false-positive results.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide. One potential direction is the development of N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide-based fluorescent probes for the detection of specific biomolecules. Another direction is the synthesis of N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide derivatives with improved solubility and specificity. Additionally, the use of N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide in combination with other therapeutic agents for cancer treatment is an area of active research. Finally, the study of the mechanism of action of N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide and its interaction with DNA and RNA is an important area for future research.
Conclusion:
In conclusion, N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis of N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide involves several steps, and it has been extensively studied for its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. The study of N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide has the potential to lead to the development of new diagnostic and therapeutic agents for various diseases.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide involves several steps, including the preparation of 4-fluoroaniline, dibenzo[a,c]phenazine-11-carboxylic acid, and N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide. The first step involves the reaction of 4-fluoronitrobenzene with tin and hydrochloric acid to produce 4-fluoroaniline. The second step involves the reaction of dibenzo[a,c]phenazine-11-carboxylic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-fluoroaniline to obtain N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide.

Scientific Research Applications

N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide has been extensively studied for its potential applications in various fields of science. It has been used as a fluorescent probe for the detection of DNA, RNA, and proteins. N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide has also been used as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, N-(4-fluorophenyl)dibenzo[a,c]phenazine-11-carboxamide has been used as a building block for the synthesis of other heterocyclic compounds.